Cas no 1009669-79-7 (3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1009669-79-7
• MF: C₁₅H₂₁N₃O₄S₂
• MW: 371.474941015244
• CID: 3106207
• PubChem ID: 4658044
• Update Time: 2025-05-24

3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• <br>3-[2-(methylthio)ethyl]-7-(morpholin-4-ylsulfonyl)-3,4-dihydroquinoxalin-2( 1H)-one
• 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• 3-(2-methylsulfanylethyl)-7-morpholin-4-ylsulfonyl-3,4-dihydro-1H-quinoxalin-2-one
• EN300-06862
• 1009669-79-7
• SMR000369991
• MLS000759912
• Z56938010
• CHEMBL1440432
• 3-[2-(methylthio)ethyl]-7-(morpholin-4-ylsulfonyl)-3,4-dihydroquinoxalin-2(1H)-one
• AKOS034466986
• HMS2706G09
• G33018

• Inchi： 1S/C15H21N3O4S2/c1-23-9-4-13-15(19)17-14-10-11(2-3-12(14)16-13)24(20,21)18-5-7-22-8-6-18/h2-3,10,13,16H,4-9H2,1H3,(H,17,19)
• InChI Key： VFHKSFCDPODZMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(C(CCSC)N2)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 371.097349g/mol
• Monoisotopic Mass: 371.097349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.5g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 121Ų

Additional information on 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1009669-79-7)

3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydroquinoxalines, which have been extensively studied for their pharmacological properties. The presence of both methylsulfanyl and morpholine-4-sulfonyl substituents in its molecular structure suggests a high degree of functionalization, which may contribute to its interaction with biological targets.

The chemical structure of this compound can be described as a tetrahydroquinoxaline core substituted at the 2-position with a 2-(methylsulfanyl)ethyl group and at the 7-position with a morpholine-4-sulfonyl group. This arrangement creates a molecule with multiple potential sites for interaction with biological systems. The methylsulfanyl group is known for its ability to enhance solubility and metabolic stability, while the morpholine-4-sulfonyl group is often incorporated into drug molecules for its ability to modulate receptor binding and improve pharmacokinetic properties.

In recent years, there has been growing interest in tetrahydroquinoxaline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific substitution pattern in 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one makes it a particularly promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group typically involves thiolation reactions, while the attachment of the morpholine-4-sulfonyl group often requires sulfonylation followed by morpholine ring formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological evaluation of 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one has been the focus of several recent studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that this compound may interact with kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, its ability to modulate neurotransmitter receptors has been explored in the context of central nervous system disorders.

The use of computational methods has also played a crucial role in understanding the binding interactions of this compound with biological targets. Molecular docking simulations have been employed to predict how 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl)-1,2,3,4-tetrahydroquinoxalin-2-one might bind to specific proteins and enzymes. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding further experimental validation.

In conclusion, 3-[2-(methylsulfanyl)ethyl]-7-(morpholine-4-sulfonyl strong >)-1,2,3,4-tetrahydroquinoxalin-2-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.